Cas no 2171975-63-4 ({6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methyl methanesulfonate)

• Product Name: {6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methyl methanesulfonate
• CAS No: 2171975-63-4
• MF: C₉H₁₆O₅S₂
• MW: 268.350340843201
• CID: 5974193
• PubChem ID: 165587694
• Update Time: 2025-06-22

{6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• {6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methyl methanesulfonate
• EN300-1614647
• {6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonan-2-yl}methyl methanesulfonate
• 2171975-63-4

• Inchi： 1S/C9H16O5S2/c1-7-9(3-4-15-7)12-5-8(14-9)6-13-16(2,10)11/h7-8H,3-6H2,1-2H3
• InChI Key： RKNFBXLXXPKPCB-UHFFFAOYSA-N
• SMILES： S1CCC2(C1C)OCC(COS(C)(=O)=O)O2

Computed Properties

• Exact Mass: 268.04391595g/mol
• Monoisotopic Mass: 268.04391595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.5Ų

Additional information on {6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methyl methanesulfonate

Introduction to {6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methyl methanesulfonate (CAS No 2171975-63-4)

The compound {6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methyl methanesulfonate, identified by the CAS registry number 2171975-63-4, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of sulfonates, which are widely used in various industrial and pharmaceutical applications due to their stability and reactivity. The molecule's structure incorporates a spiro ring system, which is a distinctive feature that contributes to its versatility in chemical reactions.

Recent studies have highlighted the potential of {6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methyl methanesulfonate in the field of organic synthesis. Its spiro structure allows for the creation of complex molecular architectures, making it a valuable tool in the development of advanced materials and drug candidates. Researchers have demonstrated that this compound can serve as an efficient building block for constructing bioactive molecules with intricate stereochemistry.

The synthesis of {6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methyl methanesulfonate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the spiro ring system through intramolecular cyclization and subsequent functionalization to introduce the methanesulfonate group. This process ensures high yields and excellent control over the product's purity and stereochemical integrity.

In terms of applications, {6-methyl-1,4-dioxa-7-thiaspiro4.4nonan-2-ylium methyl sulfate} has shown promise in polymer chemistry as a crosslinking agent. Its ability to form strong covalent bonds makes it ideal for enhancing the mechanical properties of polymers used in high-performance materials. Additionally, this compound has been explored in the context of drug delivery systems, where its biocompatibility and controlled release properties are highly advantageous.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of {6-methyl-spiro[oxacyclopropane]thiane} derivatives like this compound. Quantum mechanical calculations have revealed that the spiro arrangement significantly influences the molecule's electronic distribution, thereby affecting its reactivity in various chemical transformations.

The environmental impact of {6-methyl-spiro[oxacyclopropane]thiane methyl sulfate} has also been a topic of interest among researchers. Studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard test conditions, suggesting its potential for use in eco-friendly chemical processes. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, {6-methyl-spiro[oxacyclopropane]thiane methyl sulfate} (CAS No 2171975) is a versatile and innovative chemical entity with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for both academic research and industrial development.